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Compound of Interest

Compound Name: Glucocheirolin

CAS No.: 15592-36-6

Cat. No.: B091262

Get Quote

An In-depth Overview of the Glucosinolate Glucocheirolin, its Physicochemical Properties,

Biological Activity, and Mechanisms of Action.

Introduction
Glucocheirolin is a naturally occurring glucosinolate found in a variety of cruciferous

vegetables, including those from the Brassicaceae family. Like other glucosinolates,

Glucocheirolin itself has limited biological activity. However, upon enzymatic hydrolysis by

myrosinase, an enzyme released upon plant tissue damage, it is converted into the

isothiocyanate cheirolin (3-methylsulfonylpropyl isothiocyanate). This bioactive compound is

the focus of significant research due to its potential chemopreventive and therapeutic

properties. This technical guide provides a comprehensive overview of Glucocheirolin, its

bioactive derivative cheirolin, their mechanisms of action, and relevant experimental protocols

for researchers and drug development professionals.
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The following table summarizes the key quantitative data for Glucocheirolin and its commonly

available potassium salt.

Property Glucocheirolin
Glucocheirolin Potassium
Salt

CAS Number 554-86-9[1] 15592-36-6[2][3][4]

Molecular Formula C₁₁H₂₁NO₁₁S₃[5] C₁₁H₂₀KNO₁₁S₃

Molecular Weight 439.5 g/mol 477.57 g/mol

Biological Activity and Mechanism of Action
The primary biological activity associated with Glucocheirolin stems from its hydrolysis

product, cheirolin. Research has indicated that cheirolin exhibits significant biological effects,

particularly in the realms of antioxidant response and cancer chemoprevention.

Antioxidant Response Activation
Cheirolin has been identified as a potent inducer of the Nrf2 (Nuclear factor erythroid 2-related

factor 2)-dependent antioxidant pathway. This pathway is a critical cellular defense mechanism

against oxidative stress. Studies have shown that cheirolin, along with other structurally related

isothiocyanates like iberverin and iberin, can significantly induce the nuclear translocation of

Nrf2. This translocation leads to the increased expression of downstream antioxidant and

detoxifying enzymes, such as heme oxygenase 1 (HO-1) and γ-glutamylcysteine synthetase

(γGCS). The induction of the Nrf2 pathway by cheirolin is suggested to occur via an

extracellular signal-regulated kinase (ERK)-dependent signaling pathway.

Antiproliferative and Anticancer Effects
Isothiocyanates, the breakdown products of glucosinolates, are well-documented for their

cancer-preventive activities. These compounds can inhibit the proliferation of tumor cells both

in laboratory settings and in living organisms by triggering apoptosis (programmed cell death)

and causing cell cycle arrest. The antiproliferative activity of the isothiocyanate derived from

Glucocheirolin has been demonstrated in human erythroleukemic K562 cells. These findings

suggest that Glucocheirolin, through its conversion to cheirolin, may serve as a valuable

compound in the development of novel cancer prevention and treatment strategies.
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Signaling Pathway
The activation of the Nrf2-mediated antioxidant response by cheirolin is a key mechanism of its

biological activity. The following diagram illustrates the proposed signaling pathway.
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Cheirolin-induced Nrf2 Signaling Pathway
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This protocol outlines a general method for the extraction and analysis of Glucocheirolin from

plant tissues using High-Performance Liquid Chromatography (HPLC).

Methodology:

Sample Preparation: Freeze-dry fresh plant material and grind it into a fine powder.

Extraction:

Accurately weigh approximately 100 mg of the powdered plant material into a centrifuge

tube.

Add 1 mL of 70% methanol and vortex thoroughly.

Incubate the mixture at 70°C for 15 minutes to inactivate myrosinase.

Centrifuge at 13,000 rpm for 10 minutes.

Collect the supernatant. Repeat the extraction process on the pellet with another 1 mL of

70% methanol.

Pool the supernatants.

Purification (Optional but Recommended):

The crude extract can be purified using solid-phase extraction (SPE) with a C18 cartridge

to remove interfering compounds.

HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B). A typical gradient might be: 0-20

min, 5-30% B; 20-25 min, 30-100% B; 25-30 min, 100% B; 30-35 min, 100-5% B.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 229 nm.
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Quantification: Use a certified reference standard of Glucocheirolin potassium salt to

create a calibration curve for accurate quantification.

In Vitro Cytotoxicity Assay of Cheirolin
This protocol describes a general method to assess the cytotoxic effects of cheirolin on a

cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay.

Methodology:

Cell Culture:

Culture a relevant human cancer cell line (e.g., K562, HeLa, MCF-7) in the appropriate

complete growth medium in a humidified incubator at 37°C with 5% CO₂.

Cell Seeding:

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

medium.

Incubate for 24 hours to allow for cell attachment.

Treatment:

Prepare a stock solution of cheirolin in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the cheirolin stock solution in the cell culture medium to achieve

the desired final concentrations. The final solvent concentration should be kept below

0.5% to avoid solvent-induced toxicity.

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of cheirolin. Include a vehicle control (medium with solvent) and a blank

control (medium only).

Incubate the plate for 24, 48, or 72 hours.

MTT Assay:
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Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Shake the plate for 15 minutes to ensure complete dissolution.

Data Analysis:

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Determine the IC₅₀ value (the concentration of cheirolin that inhibits 50% of cell growth) by

plotting a dose-response curve.

Conclusion
Glucocheirolin, through its bioactive hydrolysis product cheirolin, presents a promising avenue

for research in chemoprevention and antioxidant therapies. The ability of cheirolin to activate

the Nrf2 signaling pathway highlights a clear mechanism for its protective effects. The

experimental protocols provided in this guide offer a foundation for researchers to further

investigate the therapeutic potential of this natural compound. Further in-depth studies are

warranted to fully elucidate the specific molecular targets of cheirolin and to evaluate its

efficacy and safety in preclinical and clinical settings.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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